Cas no 81949-54-4 (2-ethyl-6-(trifluoromethyl)aniline)

• Product Name: 2-ethyl-6-(trifluoromethyl)aniline
• CAS No: 81949-54-4
• Molecular Formula: C₉H₁₀F₃N
• Molecular Weight: 189.177612781525
• CID: 702497
• PubChem ID: 20062029

2-ethyl-6-(trifluoromethyl)aniline Properties

Names and Identifiers

• Benzenamine, 2-ethyl-6-(trifluoromethyl)-
• 2-ethyl-6-(trifluoromethyl)aniline
• 81949-54-4
• MNDRKXSUXLBFLL-UHFFFAOYSA-N
• DTXSID80602021
• SCHEMBL9861905
• EN300-1642545

• InChIKey： MNDRKXSUXLBFLL-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10F3N/c1-2-6-4-3-5-7(8(6)13)9(10,11)12/h3-5H,2,13H2,1H3
• SMILES： CCC1=C(C(=CC=C1)C(F)(F)F)N

Computed Properties

• Exact Mass: 189.07653381g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 189.07653381g/mol
• Heavy Atom Count: 13
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes